Cas no 1596034-34-2 (2-chloro-N,N-diisobutylpyridin-4-amine)

• Product Name: 2-chloro-N,N-diisobutylpyridin-4-amine
• CAS No: 1596034-34-2
• MF: C₁₃H₂₁ClN₂
• MW: 240.772242307663
• CID: 5579213
• Update Time: 2025-05-23

2-chloro-N,N-diisobutylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 2-chloro-N,N-bis(2-methylpropyl)-
• 2-Chloro-N,N-diisobutylpyridin-4-amine
• 2-chloro-N,N-diisobutylpyridin-4-amine

• Inchi： 1S/C13H21ClN2/c1-10(2)8-16(9-11(3)4)12-5-6-15-13(14)7-12/h5-7,10-11H,8-9H2,1-4H3
• InChI Key： YBCODXNTKJFAQN-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(N(CC(C)C)CC(C)C)=C1

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 341.0±22.0 °C(Predicted)
• pka: 4.93±0.10(Predicted)

Additional information on 2-chloro-N,N-diisobutylpyridin-4-amine

Comprehensive Overview of 2-chloro-N,N-diisobutylpyridin-4-amine (CAS No. 1596034-34-2)

2-chloro-N,N-diisobutylpyridin-4-amine (CAS No. 1596034-34-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine derivative family, characterized by a chloro-substituted pyridine ring and diisobutylamine functional groups. Its molecular formula, C₁₃H₂₁ClN₂, reflects a balanced hydrophobicity and reactivity, making it a versatile intermediate in synthetic chemistry.

The growing interest in 2-chloro-N,N-diisobutylpyridin-4-amine is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its role in modulating biological pathways, aligning with the current trend of targeted therapy and precision medicine. Its structural motif is also relevant in agrochemical formulations, where it may contribute to the synthesis of novel pesticides with improved efficacy and environmental safety.

From a synthetic perspective, CAS No. 1596034-34-2 is often utilized as a building block in multi-step organic transformations. Its chloro and amine functionalities allow for diverse derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the industry's focus on fragment-based drug design and combinatorial chemistry, which are hot topics in modern pharmaceutical R&D.

Analytical characterization of 2-chloro-N,N-diisobutylpyridin-4-amine typically involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and structural integrity, critical for its use in sensitive applications. The compound's stability under various conditions is another area of investigation, particularly for researchers working on formulation optimization and process chemistry.

Environmental and regulatory considerations are also paramount when working with CAS No. 1596034-34-2. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicological profile are subjects of ongoing studies, reflecting the broader industry shift toward green chemistry and sustainable synthesis.

In the context of intellectual property, 2-chloro-N,N-diisobutylpyridin-4-amine has been referenced in several patents related to medicinal chemistry and material science. Its structural uniqueness makes it a valuable candidate for patentable innovations, especially in the realms of small-molecule therapeutics and functional materials. This underscores its commercial potential and relevance in competitive research landscapes.

Supply chain dynamics for CAS No. 1596034-34-2 are influenced by its niche applications. Custom synthesis and catalog availability vary among suppliers, with demand often tied to specific research projects. Procurement strategies should account for lead times and scalability, particularly for organizations engaged in large-scale screening or pilot-scale production.

Future prospects for 2-chloro-N,N-diisobutylpyridin-4-amine include expanded roles in catalysis and material science. Its potential as a ligand in transition-metal-catalyzed reactions is an emerging area of interest, resonating with the broader push for atom-efficient synthesis. Additionally, its incorporation into advanced polymers or coatings could open new avenues in smart materials development.

In summary, 2-chloro-N,N-diisobutylpyridin-4-amine (CAS No. 1596034-34-2) represents a multifaceted compound with significant scientific and industrial value. Its applications span pharmaceuticals, agrochemicals, and materials science, reflecting the interdisciplinary nature of modern chemical research. As innovation continues to drive demand for specialized intermediates, this compound is poised to remain a key player in the field.